2-Cyclopropyl-2-methoxypropanenitrile
Overview
Description
“2-Cyclopropyl-2-methoxypropanenitrile” is a chemical compound with the molecular formula C7H11NO and a molecular weight of 125.17 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-Cyclopropyl-2-methoxypropanenitrile” consists of a cyclopropyl group, a methoxy group, and a nitrile group attached to the same carbon atom .Scientific Research Applications
Biomedicine: Responsive Hydrogel Development
The incorporation of 2-Cyclopropyl-2-methoxypropanenitrile derivatives in the synthesis of responsive hydrogels has shown promising applications in biomedicine . These hydrogels can undergo conformational transitions in response to changes in pH and temperature, making them suitable for drug delivery systems where controlled release is crucial. The ability to fine-tune the swelling behavior of these hydrogels allows for precise drug release in response to the body’s conditions.
Water Management: Hydrodynamic Process Modeling
In water management, polymers derived from 2-Cyclopropyl-2-methoxypropanenitrile can be utilized to model hydrodynamic processes . These models are essential for assessing environmental water body problems and can aid in the development of solutions for water purification and waste treatment, ensuring the sustainability of water resources.
Sensor Technology: Stimuli-Responsive Materials
The unique properties of 2-Cyclopropyl-2-methoxypropanenitrile-based polymers make them ideal candidates for creating sensors that respond to external stimuli such as temperature, pH, and magnetic fields . These materials can be used in the development of biosensors and environmental monitoring devices, providing high sensitivity and specificity for various applications.
Actuator Systems: Smart Material Integration
Actuator systems benefit from the integration of smart materials derived from 2-Cyclopropyl-2-methoxypropanenitrile, which can respond to electrical and thermal stimuli . These materials are being explored for use in microelectronic devices and artificial muscles, where they can provide low-voltage operation and controllable responses.
Drug Delivery Systems: Nanocarrier Design
Nanotechnology research has explored the use of 2-Cyclopropyl-2-methoxypropanenitrile in the design of nanocarriers for drug delivery systems . These systems aim to improve the bioavailability and solubility of drugs, reduce side effects, and achieve targeted delivery, thereby enhancing the efficacy of therapeutic agents.
Separation Processes: Enhanced Efficiency
The chemical structure of 2-Cyclopropyl-2-methoxypropanenitrile can be tailored to improve the efficiency of separation processes . This is particularly relevant in the chemical industry, where the purification of products is essential. The material’s properties can be adjusted to optimize phase transitions and separation mechanisms, leading to more cost-effective and environmentally friendly processes.
Mechanism of Action
Target of Action
It is known that cyclopropyl carbohydrates, which are structurally similar to 2-cyclopropyl-2-methoxypropanenitrile, display bioactivity in both hela cancer cell lines and yeast .
Mode of Action
The mode of action of 2-Cyclopropyl-2-methoxypropanenitrile is proposed to occur through an enzymatic cyclopropane ring opening reaction and subsequent formation of a covalent bond with a target enzyme . This reaction is thought to be facilitated by the compound’s cyclopropyl group, which can undergo ring-opening under certain conditions .
Biochemical Pathways
The compound’s interaction with its targets likely influences multiple pathways, given its proposed mechanism of action .
Result of Action
Given its proposed mechanism of action, it is likely that the compound exerts its effects by modulating the activity of its target enzymes .
properties
IUPAC Name |
2-cyclopropyl-2-methoxypropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-7(5-8,9-2)6-3-4-6/h6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALGXPWPMFNEQAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)(C1CC1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-2-methoxypropanenitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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